Cas no 623163-58-6 (5-isocyano-1H-indole)

• Product Name: 5-isocyano-1H-indole
• CAS No: 623163-58-6
• MF: C₉H₆N₂
• MW: 142.157341480255
• CID: 1114998
• PubChem ID: 11205802
• Update Time: 2025-10-28

5-isocyano-1H-indole Chemical and Physical Properties

Names and Identifiers

• N-methylidyne-1H-indol-5-aminium
• 1H-Indole, 5-isocyano-
• 5-isocyano-1H-indole
• 5-ISOCYANOINDOL
• 1H-Indole,5-isocyano
• 623163-58-6
• EN300-1858844
• AKOS006287384
• DTXSID10458619
• SCHEMBL84588
• 1H-Indol-5-yl isocyanide, AldrichCPR
• 5-isocyanoindole

• Inchi： 1S/C9H6N2/c1-10-8-2-3-9-7(6-8)4-5-11-9/h2-6,11H
• InChI Key： IREVRVZABOBJCM-UHFFFAOYSA-N
• SMILES： N1C=CC2C=C(C=CC1=2)[N+]#[C-]

Computed Properties

• Exact Mass: 142.05300
• Monoisotopic Mass: 142.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Melting Point: 92-93 ºC
• PSA: 15.79000
• LogP: 1.94940

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-isocyano-1H-indole

Comprehensive Overview of 5-isocyano-1H-indole (CAS No. 623163-58-6): Properties, Applications, and Industry Insights

5-isocyano-1H-indole (CAS No. 623163-58-6) is a specialized heterocyclic organic compound gaining attention in pharmaceutical and materials science research. This indole derivative features an isocyano functional group at the 5-position, making it a valuable building block for drug discovery and catalysis applications. Its molecular structure (C9H6N2) combines the aromatic indole core with the reactive isocyanide moiety, offering unique chemical properties that researchers are actively exploring.

Recent studies highlight the compound's potential in medicinal chemistry, particularly as a precursor for anticancer agents and neurological therapeutics. The indole scaffold is prevalent in many FDA-approved drugs, and the introduction of the isocyano group enables novel structure-activity relationships. Scientists are investigating its use in multicomponent reactions (MCRs), which are crucial for efficient library synthesis in drug development pipelines.

From a synthetic chemistry perspective, 5-isocyano-1H-indole demonstrates remarkable versatility. It participates in click chemistry applications and serves as a ligand in transition metal catalysis. The compound's electron-rich nature facilitates various cross-coupling reactions, making it valuable for constructing complex molecular architectures. Researchers are particularly interested in its potential for creating fluorescence probes due to the indole core's inherent photophysical properties.

The growing demand for specialty chemicals in bioconjugation techniques has increased interest in 623163-58-6. Its isocyano group can form stable bonds with various biomolecules, enabling applications in diagnostic imaging and targeted drug delivery systems. Recent publications demonstrate its utility in developing PET tracers for medical imaging, addressing the healthcare industry's need for more precise diagnostic tools.

Quality control of 5-isocyano-1H-indole requires careful analysis using HPLC, NMR spectroscopy, and mass spectrometry. The compound typically appears as a pale yellow to brown crystalline powder with specific solubility characteristics in organic solvents. Storage recommendations emphasize protection from moisture and light to maintain stability, with many suppliers offering custom GMP-grade synthesis options for research applications.

Environmental and safety considerations for CAS 623163-58-6 follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper fume hood use and personal protective equipment are recommended during manipulation. The compound's biodegradability profile and eco-friendly disposal methods are active areas of investigation as the chemical industry moves toward greener practices.

The market for indole derivatives like 5-isocyano-1H-indole is expanding, driven by pharmaceutical R&D investments. Industry reports project growth in the fine chemicals sector, particularly for high-value intermediates used in personalized medicine development. Patent analysis reveals increasing intellectual property activity surrounding modified indoles, indicating their commercial potential in next-generation therapeutics.

Future research directions for 623163-58-6 include exploring its role in metal-organic frameworks (MOFs) and supramolecular chemistry. The compound's ability to coordinate with metal centers while maintaining its aromatic character makes it interesting for advanced material design. Additionally, its potential in asymmetric synthesis is being evaluated, which could lead to more efficient routes for chiral drug production.

For researchers sourcing 5-isocyano-1H-indole, key considerations include batch-to-batch consistency, purity specifications, and scalability options. Many suppliers now offer custom synthesis services with detailed analytical documentation to support regulatory submissions. The compound's pricing reflects its specialized nature and the complexity of its synthesis, with costs varying based on quantity and purity requirements.

Academic and industrial laboratories continue to discover new applications for CAS 623163-58-6, particularly in combinatorial chemistry and high-throughput screening platforms. Its unique reactivity profile positions it as a valuable tool for discovering novel bioactive compounds, addressing current challenges in antibiotic resistance and chronic disease treatment. The compound's versatility ensures its ongoing relevance in cutting-edge chemical research.